Cas no 330190-97-1 (2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 330190-97-1
• MF: C₁₅H₈F₂N₄O₃S
• MW: 362.310828208923
• CID: 6259815
• PubChem ID: 4531767
• Update Time: 2025-10-31

2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• F0326-1199
• AKOS001611457
• SR-01000424616-1
• 2,6-difluoro-N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• Oprea1_428149
• 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• SR-01000424616
• 330190-97-1

• Inchi： 1S/C15H8F2N4O3S/c16-10-5-2-6-11(17)12(10)13(22)18-15-20-19-14(25-15)8-3-1-4-9(7-8)21(23)24/h1-7H,(H,18,20,22)
• InChI Key： QIDRXYYNTCHJKM-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC=C(C=1)[N+](=O)[O-])NC(C1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 362.02851763g/mol
• Monoisotopic Mass: 362.02851763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Additional information on 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide

Introduction to 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 330190-97-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide, identified by the CAS number 330190-97-1, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural framework, combining a benzamide moiety with a nitrophenyl-substituted thiadiazole ring, positions it as a promising candidate for further exploration in drug discovery and molecular research.

At the heart of this compound's appeal lies its multifaceted chemical structure. The presence of difluoro substituents on the benzene ring introduces electron-withdrawing effects that can modulate the reactivity and binding properties of the molecule. This feature is particularly intriguing in the context of developing novel bioactive entities, where subtle modifications can lead to enhanced pharmacological profiles. The thiadiazole core is a well-documented scaffold in medicinal chemistry, known for its role in various therapeutic applications, including antimicrobial and anti-inflammatory agents. By integrating this core with a nitrophenyl group, the compound inherits additional functional attributes that could contribute to its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with unprecedented accuracy. The benzamide moiety in 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide is particularly noteworthy, as amides are frequently found in biologically active molecules due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. The combination of these structural elements suggests that this compound may exhibit potent activity against a range of biological targets.

In light of these structural features, several research groups have begun investigating the potential of 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 330190-97-1) in preclinical studies. Preliminary findings indicate that it may possess inhibitory properties against enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, its interaction with cellular receptors has been explored, revealing possible applications in neuroprotective therapies.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances metabolic stability and binding affinity, key factors in drug design. In 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide, the electron-withdrawing nature of fluorine atoms may also influence electronic distributions across the molecule, affecting its reactivity and pharmacokinetic properties. This has prompted researchers to investigate derivatives with varying fluoro substituents to optimize bioactivity.

The nitrophenyl group adds another layer of complexity to the compound's behavior. Nitroaromatics are known for their diverse biological activities, ranging from antimicrobial to anticancer effects. When incorporated into a thiadiazole framework as seen in this compound (CAS No. 330190-97-1), it may participate in redox reactions or influence enzyme function through electron transfer processes. These mechanisms are currently under investigation and could open new avenues for therapeutic development.

One particularly exciting area of research involves the synthesis of analogs of 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide designed to enhance specific pharmacological properties while maintaining overall structural integrity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to identify novel scaffolds that build upon the success of this lead compound.

The integration of high-throughput screening (HTS) technologies has further accelerated the exploration of 2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 330190-97-1) into drug discovery pipelines. By rapidly testing large libraries of compounds against various biological targets, researchers can quickly identify promising candidates for further optimization. This approach has already led to several derivatives showing enhanced potency and selectivity compared to the parent molecule.

In conclusion,2,6-difluoro-N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]benzamide represents a compelling example of how structural innovation can drive advancements in medicinal chemistry and chemical biology. Its unique combination of functional groups offers multiple opportunities for therapeutic intervention across various disease areas. As research continues to uncover new insights into its mechanisms of action,CAS No 330190-97-1 may emerge as a cornerstone compound in future drug development efforts.